N-ethyl-4-hydroxypiperidine-1-carboxamide
Overview
Description
“N-ethyl-4-hydroxypiperidine-1-carboxamide” is a chemical compound with the CAS Number: 1156104-90-3 . It has a molecular weight of 172.23 and its IUPAC name is N-ethyl-4-hydroxy-1-piperidinecarboxamide . It is a solid substance and is used in scientific research.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H16N2O2/c1-2-9-8(12)10-5-3-7(11)4-6-10/h7,11H,2-6H2,1H3, (H,9,12) . The linear formula is C8H16N2O2 .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 172.23 . The InChI code is 1S/C8H16N2O2/c1-2-9-8(12)10-5-3-7(11)4-6-10/h7,11H,2-6H2,1H3, (H,9,12) and the linear formula is C8H16N2O2 .Scientific Research Applications
N-ethyl-4-OH-PIPC has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and in laboratory experiments. It has been used in the synthesis of other compounds such as N-methyl-4-OH-PIPC and N-ethyl-4-hydroxy-2-methylpiperidine-1-carboxamide, and has been found to be an efficient and cost-effective method of synthesis. Additionally, it has been used in the study of biochemical and physiological effects, as it has been found to interact with various biological systems and affect their function. Finally, it has been used in laboratory experiments, as it can be used to study the effects of various compounds on biological systems.
Mechanism of Action
N-ethyl-4-OH-PIPC has been found to interact with various biological systems and affect their function. It has been found to interact with the GABA receptor, which is involved in the regulation of neurotransmission in the brain. Additionally, it has been found to interact with the serotonin receptor, which is involved in the regulation of mood and behavior. Furthermore, it has been found to interact with the dopamine receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
N-ethyl-4-OH-PIPC has been found to have a variety of biochemical and physiological effects. It has been found to affect the activity of the GABA receptor, leading to increased neurotransmission in the brain. Additionally, it has been found to affect the activity of the serotonin receptor, leading to increased levels of serotonin in the brain. Furthermore, it has been found to affect the activity of the dopamine receptor, leading to increased levels of dopamine in the brain.
Advantages and Limitations for Lab Experiments
N-ethyl-4-OH-PIPC has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is easily synthesized and is cost-effective, making it an ideal compound for use in laboratory experiments. Additionally, it has been found to interact with various biological systems and affect their function, making it a useful tool for studying the effects of various compounds on biological systems. However, there are some limitations to its use in laboratory experiments, such as its potential to cause side effects in humans and animals.
Future Directions
The potential future directions for N-ethyl-4-OH-PIPC are numerous. One potential direction is to further study its biochemical and physiological effects, as this could lead to a better understanding of its mechanism of action and potential therapeutic applications. Additionally, further research could be conducted on its potential to interact with other biological systems, as this could lead to new applications for the compound. Finally, further research could be conducted on its potential to be used in the synthesis of other compounds, as this could lead to new and improved methods of synthesis.
Safety and Hazards
properties
IUPAC Name |
N-ethyl-4-hydroxypiperidine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2/c1-2-9-8(12)10-5-3-7(11)4-6-10/h7,11H,2-6H2,1H3,(H,9,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHDCRLYJCGWTEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)N1CCC(CC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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